Cas no 1306606-23-4 (4,6-dimethyl-1H,6H-1,2diazolo3,4-cpyrazol-3-amine)
4,6-dimethyl-1H,6H-1,2diazolo3,4-cpyrazol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 4,6-dimethyl-1H,6H-[1,2]diazolo[3,4-c]pyrazol-3-amine
- 4,6-Dimethyl-1,6-dihydropyrazolo[3,4-c]pyrazol-3-amine
- 4,6-dimethyl-1H,6H-1,2diazolo3,4-cpyrazol-3-amine
-
- Inchi: 1S/C6H9N5/c1-3-4-5(7)8-9-6(4)11(2)10-3/h1-2H3,(H3,7,8,9)
- InChI Key: JDJBPZXPGDWTAU-UHFFFAOYSA-N
- SMILES: N1=C(N)C2C(C)=NN(C)C=2N1
4,6-dimethyl-1H,6H-1,2diazolo3,4-cpyrazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D475560-25mg |
4,6-dimethyl-1H,6H-[1,2]diazolo[3,4-c]pyrazol-3-amine |
1306606-23-4 | 25mg |
$ 70.00 | 2022-06-02 | ||
| TRC | D475560-50mg |
4,6-dimethyl-1H,6H-[1,2]diazolo[3,4-c]pyrazol-3-amine |
1306606-23-4 | 50mg |
$ 95.00 | 2022-06-02 | ||
| TRC | D475560-250mg |
4,6-dimethyl-1H,6H-[1,2]diazolo[3,4-c]pyrazol-3-amine |
1306606-23-4 | 250mg |
$ 365.00 | 2022-06-02 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1355824-50mg |
4,6-Dimethyl-1,6-dihydropyrazolo[3,4-c]pyrazol-3-amine |
1306606-23-4 | 95% | 50mg |
¥1900.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1355824-100mg |
4,6-Dimethyl-1,6-dihydropyrazolo[3,4-c]pyrazol-3-amine |
1306606-23-4 | 95% | 100mg |
¥3088.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1355824-250mg |
4,6-Dimethyl-1,6-dihydropyrazolo[3,4-c]pyrazol-3-amine |
1306606-23-4 | 95% | 250mg |
¥4399.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1355824-500mg |
4,6-Dimethyl-1,6-dihydropyrazolo[3,4-c]pyrazol-3-amine |
1306606-23-4 | 95% | 500mg |
¥8255.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1355824-1g |
4,6-Dimethyl-1,6-dihydropyrazolo[3,4-c]pyrazol-3-amine |
1306606-23-4 | 95% | 1g |
¥11844.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1355824-2.5g |
4,6-Dimethyl-1,6-dihydropyrazolo[3,4-c]pyrazol-3-amine |
1306606-23-4 | 95% | 2.5g |
¥23254.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1355824-5g |
4,6-Dimethyl-1,6-dihydropyrazolo[3,4-c]pyrazol-3-amine |
1306606-23-4 | 95% | 5g |
¥31917.00 | 2024-08-09 |
4,6-dimethyl-1H,6H-1,2diazolo3,4-cpyrazol-3-amine Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on 4,6-dimethyl-1H,6H-1,2diazolo3,4-cpyrazol-3-amine
Introduction to 4,6-Dimethyl-1H,2H-1,2Diazolo[3,4-C]Pyrazol-3-Amine (CAS No. 1306606-23-4)
4,6-Dimethyl-1H,2H-1,2Diazolo[3,4-C]Pyrazol-3-Amine, commonly referred to by its CAS number CAS No. 1306606-23-4, is a heterocyclic organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of diazolopyrazoles, which are known for their unique electronic properties and structural versatility. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, making it a subject of interest in both academic and industrial research.
The structure of 4,6-Dimethyl-1H,2H-1,2Diazolo[3,4-C]Pyrazol-3-Amine comprises a fused diazole and pyrazole ring system with methyl substituents at positions 4 and 6. This arrangement imparts the molecule with distinct electronic characteristics and reactivity patterns. The presence of nitrogen atoms in the heterocyclic framework contributes to its ability to act as a ligand in transition metal complexes or as a precursor for bioactive molecules.
Recent studies have highlighted the potential of this compound as a building block for drug discovery. Its ability to form stable complexes with metal ions has been explored in the context of catalysis and materials science. For instance, researchers have demonstrated that derivatives of this compound can serve as efficient catalysts in organic transformations such as cycloadditions and oxidation reactions.
In terms of synthesis, the preparation of CAS No. 1306606-23-4 typically involves multi-step reactions starting from readily available starting materials like aldehydes or ketones. The synthesis pathway often includes condensation reactions followed by cyclization steps to form the fused diazole-pyrazole system. Optimization of reaction conditions has significantly improved the yield and purity of this compound.
The application scope of this compound extends beyond catalysis. It has been investigated for its potential in optoelectronic materials due to its conjugated π-system and tunable electronic properties. Researchers have reported that thin films prepared from this compound exhibit desirable semiconducting characteristics, making them suitable for use in organic light-emitting diodes (OLEDs) or photovoltaic devices.
Moreover, the biological activity of 4,6-Dimethyl-1H,2H-1,2Diazolo[3,4-C]Pyrazol-3-Amine has been explored in recent studies. Initial assays suggest that it may possess anti-inflammatory or antioxidant properties due to its ability to scavenge free radicals and modulate cellular signaling pathways. These findings underscore its potential as a lead compound for developing novel therapeutic agents.
In conclusion, CAS No. 1306606-23-4, or 4,6-Dimethyl-1H,2H-1,2Diazolo[3,4-C]Pyrazol-3-Amine, represents a versatile molecule with promising applications across multiple disciplines. Its unique structure and reactivity make it an attractive target for further research aimed at unlocking its full potential in chemistry and pharmacology.
1306606-23-4 (4,6-dimethyl-1H,6H-1,2diazolo3,4-cpyrazol-3-amine) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)